Cas no 1261746-01-3 (Methyl 2-(3-cyano-2-methylphenyl)acetate)

• Product Name: Methyl 2-(3-cyano-2-methylphenyl)acetate
• CAS No: 1261746-01-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4938874
• PubChem ID: 71433105
• Update Time: 2025-10-28

Methyl 2-(3-cyano-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-cyano-2-methylphenyl)acetate
• Methyl 3-cyano-2-methylphenylacetate
• Methyl 2-(3-cyano-2-methylphenyl)acetate

• Inchi： 1S/C11H11NO2/c1-8-9(6-11(13)14-2)4-3-5-10(8)7-12/h3-5H,6H2,1-2H3
• InChI Key： SOROLWWIQKEHHG-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C#N)C=1C)=O

Computed Properties

• Exact Mass: 189.078978594 g/mol
• Monoisotopic Mass: 189.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.21
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Methyl 2-(3-cyano-2-methylphenyl)acetate

Comprehensive Overview of Methyl 2-(3-cyano-2-methylphenyl)acetate (CAS No. 1261746-01-3)

Methyl 2-(3-cyano-2-methylphenyl)acetate (CAS No. 1261746-01-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a methyl ester moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s chemical name and CAS number are frequently searched in academic databases and patent filings, reflecting its growing relevance. Recent trends indicate a surge in queries related to "synthesis of Methyl 2-(3-cyano-2-methylphenyl)acetate" and "applications of CAS 1261746-01-3," highlighting its importance in modern chemistry. Its versatility is further underscored by its role in developing heterocyclic compounds, a hot topic in medicinal chemistry.

From an industrial perspective, Methyl 2-(3-cyano-2-methylphenyl)acetate is often discussed in the context of green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, researchers are exploring catalytic methods to produce this compound with minimal waste. Keywords like "eco-friendly synthesis of 1261746-01-3" and "catalytic routes for Methyl 2-(3-cyano-2-methylphenyl)acetate" are gaining traction in scientific literature.

Another area of interest is the compound’s potential in flavor and fragrance applications. The methyl ester group is a common feature in aroma compounds, and its combination with a cyano-substituted phenyl ring opens doors to novel olfactory profiles. This aligns with the rising demand for innovative ingredients in the cosmetics and food additive industries.

In analytical chemistry, CAS 1261746-01-3 is often characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and accurate identification, critical for regulatory compliance and research reproducibility. Searches for "analytical methods for Methyl 2-(3-cyano-2-methylphenyl)acetate" reflect this technical focus.

Looking ahead, the compound’s role in high-throughput screening and combinatorial chemistry is being explored. Its modular structure allows for rapid derivatization, making it a candidate for libraries of bioactive molecules. This aligns with the pharmaceutical industry’s emphasis on drug discovery efficiency and molecular diversity.

In summary, Methyl 2-(3-cyano-2-methylphenyl)acetate (CAS No. 1261746-01-3) is a multifaceted compound with significant potential across multiple industries. Its relevance to sustainable chemistry, pharmaceutical research, and material science ensures continued interest and innovation. As research progresses, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.